Cas no 56517-15-8 (Benzo[c]phenanthridine,2,3,8-trimethoxy-)

• Product Name: Benzo[c]phenanthridine,2,3,8-trimethoxy-
• CAS No: 56517-15-8
• MF: C₂₀H₁₇NO₃
• MW: 319.353885412216
• CID: 379648
• PubChem ID: 387178
• Update Time: 2025-04-19

Benzo[c]phenanthridine,2,3,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]phenanthridine,2,3,8-trimethoxy-
• 2,3,8-Trimethoxybenzo[c]phenanthridine
• 2,3,8-Trimethoxybenzo(c)phenanthridine
• 56517-15-8
• NSC-680714
• NSC 680714
• UNII-2VRF8FLT6A
• NCI60_028766
• CHEMBL1983909
• 2,8-Trimethoxybenzo[c]phenanthridine
• DTXSID90205067
• BENZO(C)PHENANTHRIDINE, 2,3,8-TRIMETHOXY-
• 2VRF8FLT6A
• NSC680714

• Inchi： 1S/C20H17NO3/c1-22-14-5-7-15-13(8-14)11-21-20-16(15)6-4-12-9-18(23-2)19(24-3)10-17(12)20/h4-11H,1-3H3
• InChI Key： ODTIETJGJCIYGE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CC3=C4C=CC(=CC4=CN=C3C=2C=1)OC)OC

Computed Properties

• Exact Mass: 319.12091
• Monoisotopic Mass: 319.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58